Hydroxystilbamidine

• CAS No.: 223769-64-0
• Product Name: Hydroxystilbamidine
• Molecular Formula: C18H24N4O7S2
• Molecular Weight: 472.53
• IUPAC Name: 4-[(E)-2-(4-carbamimidoylphenyl)ethenyl]-3-hydroxybenzenecarboximidamide;methanesulfonic acid
• Standard InChI: InChI=1S/C16H16N4O.2CH4O3S/c17-15(18)12-5-2-10(3-6-12)1-4-11-7-8-13(16(19)20)9-14(11)21;2*1-5(2,3)4/h1-9,21H,(H3,17,18)(H3,19,20);2*1H3,(H,2,3,4)/b4-1+
• Standard InChIKey: YGNSQKCULHSJDC-HFPMQDOPSA-N
• SMILES: CS(=O)(=O)O.CS(=O)(=O)O.C1=CC(=CC=C1C=CC2=C(C=C(C=C2)C(=N)N)O)C(=N)N
• Appearance: Solid powder
• Description: Hydroxystilbamidine is a fluorescent neuronal retrograde tracer that labels the neuronal cell body as well as proximal dendrites. It is also a nucleic acid dye that can be used to label DNA and RNA in fixed or unfixed dead cells. It displays an excitation maximum of 360 nm and emission maxima of 450 and 600 nm when bound to DNA but only emits at 450 nm when bound to RNA.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Hydroxystilbamidine
• Reference: 1. Akhavan, M., Hoang, T.X., and Havton, L.A. Improved detection of fluorogold-labeled neurons in long-term studies. J. Neurosci. Methods 152(1-2), 156-162 (2006).; 2. Li, C., Marshall, C.T., Lu, C., et al. The dynamic distribution of fluoro-gold and its interrelation with neural nitric oxide synthase following intracerebroventricular injection into rat brain. Biotech. Histochem. 81(1), 41-50 (2006).; 3. Festy, B., and Daune, M. Hydroxystilbamidine. A nonintercalating drug as a probe of nucleic acid conformation. Biochemistry 12(24), 4827-4834 (1973).
• PubChem Compound: 135818273
• Last Modified: Nov 12 2021